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Compound Name: 2,2-Dimethyl-1-nitropropane
CAS No.: 34715-98-5
Cat. No.: B1626730

Get Quote

This document provides a detailed guide to the purification of 2,2-Dimethyl-1-nitropropane via recrystallization. It is intended for researchers, scient
procedural lists to explain the underlying chemical principles that dictate protocol choices, thereby empowering the user to troubleshoot and adapt the

\

A key challenge in the purification of 2,2-Dimethyl-1-nitropropane is its low melting point, which necessitates specific considerations in solvent selec
crystals.

Physicochemical Profile and Purification Rationale

2,2-Dimethyl-1-nitropropane, also known as nitroneopentane, is a primary aliphatic nitro compound.[1] Its molecular structure, featuring a polar nitrc
Understanding these properties is paramount to developing a successful purification strategy.

Recrystallization is a powerful technique for purifying solid organic compounds because it leverages differences in solubility between the target comp
temperature.[4] An ideal recrystallization involves dissolving the impure solid in a minimum amount of a hot solvent and allowing it to cool slowly. As tl
excludes impurity molecules.[5]

For 2,2-Dimethyl-1-nitropropane, its low melting point presents a significant challenge. If the boiling point of the chosen solvent is higher than the cc
as a liquid (an oil) rather than a solid, trapping impurities and defeating the purpose of the purification.[4]

Table 1: Physicochemical Properties of 2,2-Dimethyl-1-nitropropane

Property Value

Molecular Formula CsH11NO2

Molecular Weight 117.15 g/mol

Melting Point 14 °C

Boiling Point (est.) 168.95 °C

Appearance Qily liquid or low-melting solid
Structure CC(C)(C)C[O-]

The Critical Role of Solvent Selection

The choice of solvent is the most critical variable in a successful recrystallization.[2] An ideal solvent should exhibit:
« High Solvency at Elevated Temperatures: The compound should be very soluble in the hot solvent.

* Low Solvency at Low Temperatures: The compound should be poorly soluble in the cold solvent to maximize recovery.
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« Favorable Temperature Coefficient: A large difference in solubility over the chosen temperature range.[2]

« Non-reactivity: The solvent must not react with the compound.[2]

« Appropriate Boiling Point: The solvent's boiling point should ideally be below the melting point of the compound to be purified (14 °C), though this is
« Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals.

Given the low melting point, a systematic solvent screening is essential. The process involves testing the solubility of a small amount of the crude ma

Workflow for Solvent Selection
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Caption: Solvent screening workflow.

Table 2: Candidate Solvents for Recrystallization Screening
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Solvent Class Boiling Point (°C)
Pentane Alkane 36.1

Hexane Alkane 69

Methanol Alcohol 64.7

Ethanol Alcohol 78.4

Isopropanol Alcohol 82.5

Diethyl Ether Ether 34.6

Water Agueous 100

Recrystallization Protocols

Based on the principles outlined, two primary protocols are presented. For both methods, if the crude material has significant colored impurities, a pre

Protocol 1: Single-Solvent Recrystallization via Controlled Cooling

This is the preferred method if a suitable single solvent is identified. Ethanol or hexane are often good starting points for aliphatic nitro compounds.
Step-by-Step Methodology:

« Dissolution: Place the crude 2,2-Dimethyl-1-nitropropane in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol). Ge
do not exceed the melting point of the compound significantly if possible. Add the solvent dropwise until a clear solution is obtained.[5]

» Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of pure, v
« Inducing Crystallization: Given the low melting point, crystallization may not occur at room temperature. If no crystals form, transfer the flask to an i

« Troubleshooting - Oiling Out: If the compound separates as an oil, re-warm the solution until it is homogeneous again. Add a small amount of addit
promote proper crystallization over oiling out.

» Crystal Collection: Once crystallization is complete, collect the crystals by vacuum filtration using a Buchner funnel.[2]
« Washing: Wash the crystals on the filter with a minimum amount of ice-cold solvent to rinse away any remaining impurities adsorbed on the crystal

« Drying: Allow the crystals to dry under vacuum. Due to the low melting point, do not use heat. Drying in a vacuum desiccator at room temperature i

Protocol 2: Solvent/Anti-Solvent Recrystallization

This method is useful when the compound is highly soluble in one solvent but poorly soluble in another, and the two solvents are miscible.[3] A comm
Step-by-Step Methodology:

« Dissolution: Dissolve the crude material in the minimum amount of the "good" solvent (e.g., ethanol) at room temperature.

« Anti-Solvent Addition: Slowly add the "poor" solvent (the anti-solvent, e.g., water) dropwise with constant swirling. Continue adding until the solutior

 Clarification & Crystallization: Add a few drops of the "good" solvent to just redissolve the precipitate and make the solution clear again.
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» Cooling: Cover the flask and allow it to stand undisturbed. As the solvent mixture slowly cools (if it was warmed) or simply stands, the compound's

« Collection and Drying: Collect, wash, and dry the crystals as described in Protocol 1, using an ice-cold mixture of the solvent/anti-solvent for washii

Post-Crystallization Processing and Purity Assessment

The final steps involve ensuring the isolated material is pure and ready for its intended application.

Overall Purification & Analysis Workflow
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Caption: General workflow for recrystallization and analysis.
Purity Verification Methods:

« Melting Point Analysis: This is a primary and rapid indicator of purity. A pure compound will have a sharp melting point range (typically <1 °C) that c
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* Spectroscopic Analysis:

o 1H NMR Spectroscopy: Provides structural confirmation and can reveal the presence of solvent or organic impurities. The spectrum of pure 2,2-[
protons adjacent to the nitro group.

o FTIR Spectroscopy: Can confirm the presence of the characteristic strong N-O stretching bands for the nitro group.

Conclusion

The successful recrystallization of 2,2-Dimethyl-1-nitropropane is readily achievable despite its challenging low melting point. The keys to success :
cooling to maximize crystal yield. By understanding the chemical principles behind each step, researchers can effectively adapt these protocols to ob
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

product for every specific experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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